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Compound of Interest

Compound Name: MAP855

Cat. No.: B8586277 Get Quote

MAP855 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of MAP855, a

potent and selective MEK1/2 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for MAP855 solid powder?

A1: For optimal stability, MAP855 powder should be stored at -20°C for long-term storage (up

to 3 years) or at 4°C for shorter durations (up to 2 years).

Q2: How should I store MAP855 stock solutions?

A2: Stock solutions of MAP855 should be aliquoted and stored at -80°C for up to 6 months or

at -20°C for up to 1 month.[1] It is highly recommended to avoid repeated freeze-thaw cycles to

maintain the integrity of the compound.

Q3: What is the recommended procedure for preparing a working solution for in vivo

experiments?

A3: It is recommended to prepare fresh working solutions on the day of use. A common

protocol involves first dissolving MAP855 in an organic solvent like DMSO and then further

diluting with a suitable vehicle for administration. For example, a stock solution in DMSO can

be diluted with a mixture of PEG300, Tween-80, and saline.[1]
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Q4: Is MAP855 sensitive to light?

A4: While specific photostability data for MAP855 is not readily available, compounds with

similar chemical structures, such as imidazoquinoline derivatives, can be susceptible to photo-

oxidation. Therefore, it is prudent to protect MAP855 solutions from direct light exposure by

using amber vials or by wrapping containers with aluminum foil.

Q5: How does pH affect the stability of MAP855?

A5: Specific pH stability data for MAP855 has not been published. However, the presence of a

piperidine moiety in its structure suggests that its stability could be pH-dependent. Generally,

piperidine-containing compounds may exhibit enhanced stability in acidic conditions due to salt

formation. It is advisable to buffer solutions to a stable pH range if they are to be stored for any

length of time.

Troubleshooting Guide
Issue Potential Cause Recommended Solution

Precipitation observed in stock

solution upon storage.

- Improper storage

temperature.- Exceeded

storage duration.- Solvent

evaporation.

- Ensure storage at the

recommended temperature

(-80°C or -20°C).- Do not use

solutions beyond the

recommended storage period.-

Ensure vials are tightly sealed

to prevent solvent evaporation.

Inconsistent experimental

results.

- Degradation of MAP855 due

to repeated freeze-thaw

cycles.- Use of expired stock

solutions.- Improperly prepared

working solutions.

- Aliquot stock solutions into

single-use volumes to avoid

freeze-thaw cycles.- Always

use stock solutions within their

recommended storage period.-

Prepare fresh working

solutions for each experiment.

Difficulty dissolving MAP855.
- Use of an inappropriate

solvent.- Insufficient mixing.

- MAP855 is soluble in DMSO.

For aqueous solutions, use of

co-solvents and sonication

may aid dissolution.[1]
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Stability and Storage Data Summary
Form Storage Temperature Storage Duration

Solid (Powder) -20°C 3 years

4°C 2 years

Stock Solution -80°C 6 months[1]

-20°C 1 month[1]

Experimental Protocols
Protocol for Preparation of a 1 mg/mL Working Solution
for in vivo Studies

Prepare a 10 mg/mL stock solution of MAP855 in DMSO.

To prepare a 1 mg/mL working solution, take 100 µL of the 10 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to reach a final volume of 1 mL.

Vortex the solution until it is homogeneous. This solution should be prepared fresh on the

day of the experiment.[1]
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Caption: The MAPK/ERK signaling pathway and the inhibitory action of MAP855 on MEK1/2.
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Forced Degradation Experimental Workflow
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Caption: A general experimental workflow for conducting forced degradation studies on

MAP855.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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